Cas no 477886-31-0 ((4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone)

• Product Name: (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone
• CAS No: 477886-31-0
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• MDL: MFCD00794339
• CID: 5227220
• Update Time: 2025-06-09

(4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperazine
• (4-BENZYLPIPERAZINO)(3,5-DIMETHYL-4-ISOXAZOLYL)METHANONE
• (4-benzylpiperazin-1-yl)-(3,5-dimethyl-1,2-oxazol-4-yl)methanone
• MLS000540362
• Oprea1_417079
• HMS2286L10
• SMR000125620
• (4-benzylpiperazin-1-yl)(3,5-dimethylisoxazol-4-yl)methanone
• (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone

• MDL： MFCD00794339
• Inchi： 1S/C17H21N3O2/c1-13-16(14(2)22-18-13)17(21)20-10-8-19(9-11-20)12-15-6-4-3-5-7-15/h3-7H,8-12H2,1-2H3
• InChI Key： SIYWCBMVUCXJEO-UHFFFAOYSA-N
• SMILES： O=C(C1C(C)=NOC=1C)N1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 299.163
• Monoisotopic Mass: 299.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.6

Additional information on (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone

Recent Advances in the Study of (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone (CAS: 477886-31-0)

The compound (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone (CAS: 477886-31-0) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This molecule, characterized by its unique isoxazole and benzylpiperazine moieties, has been investigated for its pharmacological properties, including its role as a modulator of specific biological targets. Recent studies have explored its synthesis, structural optimization, and biological activity, providing valuable insights into its therapeutic potential.

One of the key areas of research has focused on the compound's interaction with central nervous system (CNS) receptors. Preliminary findings suggest that (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone exhibits affinity for serotonin and dopamine receptors, making it a candidate for further investigation in neuropsychiatric disorders. In vitro and in vivo studies have demonstrated its ability to modulate receptor activity, though the exact mechanisms remain under investigation. These findings are particularly relevant given the ongoing need for novel therapeutics in mental health.

Another significant development involves the optimization of the compound's pharmacokinetic properties. Researchers have synthesized and evaluated various derivatives of (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone to improve its bioavailability and metabolic stability. Structure-activity relationship (SAR) studies have identified key modifications that enhance its efficacy while minimizing off-target effects. These advancements highlight the compound's versatility and potential for drug development.

In addition to its CNS applications, recent studies have explored the compound's anti-inflammatory and antimicrobial properties. Experimental data indicate that (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone may inhibit specific inflammatory pathways, offering a potential therapeutic avenue for conditions such as rheumatoid arthritis. Furthermore, preliminary tests against bacterial and fungal strains have shown promising results, though further validation is required to confirm its clinical utility.

The synthesis of (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone has also been refined in recent years. Novel synthetic routes have been developed to improve yield and purity, facilitating larger-scale production for preclinical and clinical studies. These methodological advancements are critical for ensuring the compound's availability for further research and potential commercialization.

Despite these promising findings, challenges remain in the development of (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone as a therapeutic agent. Issues such as selectivity, toxicity, and long-term safety profiles need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, (4-Benzylpiperazino)(3,5-dimethyl-4-isoxazolyl)methanone (CAS: 477886-31-0) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse pharmacological properties and ongoing structural optimization efforts underscore its potential across multiple therapeutic areas. Future research should focus on elucidating its mechanisms of action, refining its pharmacokinetic profile, and advancing it through the drug development pipeline.